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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyltetrahydro-2H-pyran-4-ol, also known by trade names such as Florol®, Florosa®,

and Rozanol®, is a synthetic aroma chemical prized for its fresh, soft, and natural floral scent,

with a distinct muguet (lily-of-the-valley) character.[1][2] Its stability and versatility make it a

valuable component in a wide array of fragranced products. This document provides detailed

application notes and experimental protocols for the use of 4-Methyltetrahydro-2H-pyran-4-ol
in fragrance compositions, aimed at professionals in research, development, and formulation.

Physicochemical Properties and Odor Profile
4-Methyltetrahydro-2H-pyran-4-ol is a colorless to pale yellow liquid.[3] It possesses a fresh,

clean, and soft natural floral odor with nuances of muguet and linalool.[4] This ingredient is

valued as a floralizer, capable of enhancing and supporting floral notes without dominating the

overall fragrance profile.[1][2] It is often used to impart a transparent floral lift to compositions

and can be blended in various directions, from herbal to citrus.[2]

Application in Fragrance Compositions
4-Methyltetrahydro-2H-pyran-4-ol is a versatile ingredient used across fine fragrances and

functional perfumery, including personal care, home care, and laundry products.[5][6] It serves
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as an excellent building block in floral accords, particularly for muguet and lilac notes.[1] Due to

its stability, it can be used to replace less stable floral aldehydes.[7] It is commonly used in

combination with muguet aldehydes like Bourgeonal and Dupical to create a creamy floral

character.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for the application of 4-
Methyltetrahydro-2H-pyran-4-ol in fragrance compositions.

Table 1: Typical Use Levels in Fragrance Concentrates and Consumer Products

Application Typical Use Level (%) Reference

Fragrance Concentrate 0.1 - 10.0 [5]

Fine Fragrance 0.5 - 5.0 [6]

Eau de Parfum / Eau de

Toilette
2.0 - 10.0 [2]

Creams and Lotions 0.5 - 5.0 [6]

Shampoo 0.5 - 5.0 [6]

Shower Gel / Bath Gel 0.5 - 5.0 [6]

Bar Soap Up to 9.0 (in compound) [5]

Liquid Detergent 0.5 - 5.0 [6]

Fabric Softener 0.5 - 5.0 [6]

Powder Detergent Up to 6.0 (in compound) [5]

Air Care Products Not specified

Table 2: Physicochemical and Olfactive Properties
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Property Value Reference

Chemical Name
4-Methyltetrahydro-2H-pyran-

4-ol
[8]

CAS Number 63500-71-0 [8]

Molecular Formula C10H20O2 [8]

Molecular Weight 172.26 g/mol [8]

Appearance Colorless to pale yellow liquid [3]

Odor Profile
Fresh, soft, natural floral,

muguet, linalool
[4]

Odor Strength Medium [4]

Substantivity on Smelling Strip > 24 hours [1]

Vapor Pressure 0.0241 hPa @ 20°C (est.) [8]

Flash Point > 93.33 °C [4]

LogP 1.9 [8]

Solubility Soluble in ethanol [8]

Odor Threshold
Data not available in searched

literature.

Experimental Protocols
The following are detailed protocols for the evaluation and application of 4-Methyltetrahydro-
2H-pyran-4-ol in fragrance compositions.

Protocol 1: Sensory Evaluation of 4-Methyltetrahydro-
2H-pyran-4-ol
Objective: To characterize the odor profile and determine the relative intensity of 4-
Methyltetrahydro-2H-pyran-4-ol at various concentrations.

Materials:
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4-Methyltetrahydro-2H-pyran-4-ol

Ethanol (perfumer's grade, odorless)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Smelling strips

A panel of at least 5 trained sensory assessors

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of 4-Methyltetrahydro-2H-pyran-4-ol
in ethanol. Suggested concentrations are 10%, 5%, 1%, and 0.1% (w/w).

Sample Preparation: For each dilution, dip a smelling strip into the solution to a depth of 1

cm for 2 seconds.

Evaluation: Present the smelling strips to the sensory panel in a well-ventilated, odor-free

room. Panelists should evaluate the strips at different time intervals (e.g., immediately, after

5 minutes, 30 minutes, 1 hour, and 24 hours) to assess the evolution of the odor.

Data Collection: Panelists should describe the odor characteristics using a standardized

vocabulary (e.g., floral, muguet, green, fresh, soft) and rate the odor intensity on a scale

(e.g., 1 to 9, where 1 is not perceptible and 9 is extremely strong).

Data Analysis: Compile the descriptions and intensity ratings. Analyze the data to create an

odor profile and a time-intensity curve for each concentration.

Protocol 2: Stability Testing in a Cosmetic Cream Base
Objective: To evaluate the stability and performance of 4-Methyltetrahydro-2H-pyran-4-ol in a

representative cosmetic cream base under accelerated aging conditions.

Materials:
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4-Methyltetrahydro-2H-pyran-4-ol

Unfragranced cosmetic cream base

Glass jars with airtight lids

Oven/incubator set at 40°C

Refrigerator set at 4°C

Light exposure chamber with UV lamp

Control sample (unfragranced cream base)

Procedure:

Sample Preparation: Incorporate 4-Methyltetrahydro-2H-pyran-4-ol into the cream base at

a typical concentration (e.g., 0.5% w/w). Homogenize thoroughly. Prepare a control sample

of the unfragranced base.

Storage Conditions:

Accelerated Aging: Store samples at 40°C in the dark.

Cold Storage: Store samples at 4°C in the dark.

Light Exposure: Store samples in a light exposure chamber at room temperature.

Room Temperature: Store samples at ambient temperature (approx. 20-25°C) in the dark.

Evaluation: Evaluate the samples at regular intervals (e.g., baseline, 1 week, 2 weeks, 1

month, and 3 months). Assess the following parameters:

Odor: Compare the odor of the fragranced cream to a freshly prepared sample. Note any

changes in character or intensity.

Color: Visually inspect for any discoloration.

pH: Measure the pH of the cream.
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Viscosity: Measure the viscosity using a viscometer.

Physical Stability: Observe for any signs of phase separation or changes in texture.

Data Analysis: Compare the results of the aged samples to the baseline and control

samples. Document any significant changes to determine the stability of 4-
Methyltetrahydro-2H-pyran-4-ol in the cream base.

Protocol 3: Evaluation of Substantivity on Fabric
Objective: To assess the substantivity (lingering effect) of 4-Methyltetrahydro-2H-pyran-4-ol
on fabric after washing.

Materials:

4-Methyltetrahydro-2H-pyran-4-ol

Unfragranced liquid laundry detergent

Cotton swatches (e.g., 10 cm x 10 cm)

Washing machine or laboratory-scale washing simulator

Headspace gas chromatography-mass spectrometry (HS-GC-MS) equipment (optional, for

quantitative analysis)

Trained sensory panel

Procedure:

Detergent Preparation: Prepare two batches of laundry detergent: one with a specific

concentration of 4-Methyltetrahydro-2H-pyran-4-ol (e.g., 0.5% w/w) and a control batch

without any fragrance.

Washing Cycle: Wash pre-rinsed cotton swatches with each detergent batch under

standardized conditions (e.g., water temperature, wash cycle duration).

Drying: Line-dry the swatches in an odor-free environment for 24 hours.
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Sensory Evaluation:

Present the dried swatches to a trained sensory panel.

Panelists should rate the odor intensity on a predefined scale at different time points (e.g.,

immediately after drying, after 24 hours, and after 48 hours).

Quantitative Analysis (Optional):

Place a dried swatch in a headspace vial.

Analyze the volatile compounds in the headspace using HS-GC-MS to quantify the

amount of 4-Methyltetrahydro-2H-pyran-4-ol remaining on the fabric.

Data Analysis: Compare the sensory data and/or quantitative data for the fragranced swatch

over time to assess the substantivity of 4-Methyltetrahydro-2H-pyran-4-ol.

Visualizations
The following diagrams illustrate the experimental workflows described above.
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Preparation of Dilutions
(10%, 5%, 1%, 0.1% in Ethanol)

Sample Preparation
(Dip Smelling Strips)

Sensory Evaluation by Panel
(Odor-free environment)

Time-Interval Assessment
(0, 5, 30 min, 1, 24 hr)

Data Collection
(Odor Description & Intensity Rating)

Data Analysis
(Odor Profile & Time-Intensity Curve)
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Sensory Evaluation Workflow for 4-Methyltetrahydro-2H-pyran-4-ol.
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Incorporate 4-Methyltetrahydro-2H-pyran-4-ol
into Cosmetic Cream Base (e.g., 0.5%)

Store Samples under Various Conditions

40°C (Dark) 4°C (Dark) Room Temp (UV Light) Room Temp (Dark)

Periodic Evaluation
(Baseline, 1, 2, 4, 12 weeks)

Assess Parameters:
- Odor
- Color
- pH

- Viscosity
- Physical Stability

Data Analysis and Stability Assessment
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Workflow for Stability Testing in a Cosmetic Cream Base.
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Prepare Detergent with
4-Methyltetrahydro-2H-pyran-4-ol

Wash Cotton Swatches

Line-Dry Swatches (24h)

Evaluation of Dried Swatches

Sensory Panel Evaluation
(Odor Intensity over Time)

Quantitative Analysis
(Headspace-GC-MS)

Data Analysis and
Substantivity Assessment

Click to download full resolution via product page

Workflow for Fabric Substantivity Evaluation.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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